Cas no 90105-70-7 (Benzenemethanaminium, N,N-diethyl-N-octyl-, bromide)

Benzenemethanaminium, N,N-diethyl-N-octyl-, bromide structure
90105-70-7 structure
Product Name:Benzenemethanaminium, N,N-diethyl-N-octyl-, bromide
CAS No:90105-70-7
MF:C19H34BrN
MW:356.383965015411
CID:794049
PubChem ID:71430300
Update Time:2025-04-19

Benzenemethanaminium, N,N-diethyl-N-octyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium, N,N-diethyl-N-octyl-, bromide
    • benzyl-diethyl-octylazanium,bromide
    • N-Benzyl-N,N-diethyloctan-1-aminium bromide
    • 90105-70-7
    • DTXSID60848925
    • Inchi: 1S/C19H34N.BrH/c1-4-7-8-9-10-14-17-20(5-2,6-3)18-19-15-12-11-13-16-19;/h11-13,15-16H,4-10,14,17-18H2,1-3H3;1H/q+1;/p-1
    • InChI Key: MTMBWYNJKUJBHU-UHFFFAOYSA-M
    • SMILES: [Br-].[N+](CC)(CC)(CC1C=CC=CC=1)CCCCCCCC

Computed Properties

  • Exact Mass: 355.18746g/mol
  • Monoisotopic Mass: 355.18746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 11
  • Complexity: 214
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
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